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Compound of Interest

Compound Name: DMH2

Cat. No.: B15568637 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
DMH2 is a potent and selective small molecule inhibitor of Bone Morphogenetic Protein (BMP)

type I receptors, including ALK2, ALK3, and ALK6. By inhibiting these receptors, DMH2 blocks

the phosphorylation of downstream Smad proteins (Smad1/5/8), leading to the downregulation

of target genes such as Inhibitor of Differentiation (Id) proteins Id1 and Id3.[1][2] This

mechanism makes DMH2 a valuable tool for studying cellular processes regulated by BMP

signaling, including differentiation, proliferation, and apoptosis. It is frequently utilized in cancer

biology and regenerative medicine research.[1]

Accurate and consistent experimental results depend on the proper preparation, storage, and

handling of DMH2 stock solutions. Dimethyl sulfoxide (DMSO) is the most common solvent for

DMH2 due to its high solubilizing capacity for organic molecules.[2] This document provides a

detailed protocol for preparing a DMH2 stock solution in DMSO, along with guidelines for its

storage and use in downstream applications.

DMH2 Properties and Storage Recommendations
Proper storage is critical to maintain the stability and activity of DMH2. Quantitative data and

storage conditions are summarized below.

Table 1: DMH2 Chemical Properties & Storage Guidelines
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Parameter Value Reference

CAS Number 1206711-14-9 [1]

Molecular Formula C₂₇H₂₅N₅O₂ [1]

Molecular Weight 451.52 g/mol [1][2]

Solubility in DMSO ≥ 20 mM (with gentle warming)

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years.
[2]

Storage (Stock Solution in

DMSO)

-80°C for up to 6 months;

-20°C for up to 1 month.
[1]

Note: Always refer to the batch-specific molecular weight provided on the product's Certificate

of Analysis.

Experimental Protocol: Preparing a 10 mM DMH2
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of DMH2 in anhydrous

DMSO.

Materials and Equipment
DMH2 powder (CAS: 1206711-14-9)

Anhydrous/spectroscopic grade Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile, low-retention pipette tips

Vortex mixer

Sonicator water bath (optional, for aiding dissolution)
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves.

Safety Precautions
Work in a chemical fume hood or well-ventilated area.

DMSO is readily absorbed through the skin and can carry dissolved compounds with it.

Always wear appropriate gloves and avoid direct contact.

Consult the Safety Data Sheet (SDS) for DMH2 and DMSO before handling.

Step-by-Step Procedure
Equilibrate Reagents: Allow the DMH2 powder vial and anhydrous DMSO to come to room

temperature before opening to prevent condensation of atmospheric moisture.

Calculation: Determine the mass of DMH2 and volume of DMSO required. To prepare a 10

mM stock solution:

Mass (mg) = Desired Volume (mL) × 10 mM × 451.52 ( g/mol ) / 1000

Example for 1 mL of 10 mM stock:

Mass (mg) = 1 mL × 10 mM × 451.52 / 1000 = 4.52 mg

Weighing: Carefully weigh the calculated amount of DMH2 powder (e.g., 4.52 mg) and place

it into a sterile vial.

Solubilization: Add the corresponding volume of anhydrous DMSO (e.g., 1 mL) to the vial

containing the DMH2 powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If particulates remain, sonicate the solution in a water bath at room

temperature or warm gently (e.g., to 37°C) for 5-10 minutes to facilitate dissolution. Visually

inspect the solution against a light source to ensure it is clear and free of precipitates.
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Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile cryovials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[1]

Workflow for DMH2 Stock Solution Preparation
The following diagram outlines the key steps in the preparation protocol.

Workflow for Preparing DMH2 Stock Solution
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Caption: A flowchart illustrating the sequential steps for preparing and storing a DMH2 stock

solution.

Application Guidelines and Working Concentrations
The 10 mM stock solution must be further diluted to a final working concentration in an

appropriate aqueous buffer or cell culture medium.

Dilution for In Vitro Applications
For cell-based assays, it is crucial to minimize the final concentration of DMSO to avoid

solvent-induced cytotoxicity.

Recommended Final DMSO Concentration: The final concentration of DMSO in the cell

culture medium should not exceed 0.5%, with ≤0.1% being the standard recommendation for

most cell lines.

Control Group: Always include a vehicle control group in your experiments, which consists of

cells treated with the same final concentration of DMSO as the experimental groups.

Precipitation: To prevent the compound from precipitating out of the aqueous solution, it is

best to perform serial dilutions of the stock in DMSO first, before making the final dilution into
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the culture medium.

Table 2: Recommended Working Concentrations & DMSO Limits

Application
Typical Working
Concentration

Max Final DMSO
Concentration

In Vitro (Cell Culture) 1 - 10 µM ≤ 0.5% (0.1% preferred)

In Vivo (Animal Studies) 0.5 - 2 mg/kg ≤ 2% (prepare fresh daily)

Dilution for In Vivo Applications
For animal studies, working solutions should be prepared fresh daily from the frozen stock.[1]

The final formulation may require co-solvents to maintain solubility and reduce the toxicity of

DMSO. A common formulation involves a mixture of DMSO, PEG300, Tween-80, and saline.[2]

DMH2 Mechanism of Action: BMP Signaling
Pathway
DMH2 exerts its biological effects by directly inhibiting the kinase activity of BMP type I

receptors. This action prevents the initiation of the canonical BMP signaling cascade, as

depicted below.
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DMH2 Inhibition of the BMP/SMAD Pathway
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Caption: DMH2 inhibits BMP Type I receptors, blocking Smad1/5/8 phosphorylation and

downstream gene transcription.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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